Cas no 2763749-82-0 (1H-pyrazolo[3,4-c]pyridin-4-amine dihydrochloride)

• Product Name: 1H-pyrazolo[3,4-c]pyridin-4-amine dihydrochloride
• CAS No: 2763749-82-0
• MF: C₆H₈Cl₂N₄
• MW: 207.060518264771
• CID: 5976614
• PubChem ID: 89422223
• Update Time: 2025-05-19

1H-pyrazolo[3,4-c]pyridin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37357225
• 1H-pyrazolo[3,4-c]pyridin-4-amine dihydrochloride
• 2763749-82-0
• SCHEMBL14742493

• Inchi： 1S/C6H6N4.2ClH/c7-5-2-8-3-6-4(5)1-9-10-6;;/h1-3H,7H2,(H,9,10);2*1H
• InChI Key： ZUPIACRUKDWDAE-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C2C=NC=C(C=2C=N1)N

Computed Properties

• Exact Mass: 206.0126017g/mol
• Monoisotopic Mass: 206.0126017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 1H-pyrazolo[3,4-c]pyridin-4-amine dihydrochloride

Introduction to 1H-pyrazolo[3,4-c]pyridin-4-amine dihydrochloride (CAS No. 2763749-82-0)

The compound 1H-pyrazolo[3,4-c]pyridin-4-amine dihydrochloride (CAS No. 2763749-82-0) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and development of novel heterocyclic scaffolds. This molecule, characterized by its fused pyrazole and pyridine rings, has garnered considerable attention due to its structural complexity and potential biological activities. The dihydrochloride salt form enhances its solubility and stability, making it a versatile candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of pyrazolo[3,4-c]pyridine derivatives as privileged structures in drug discovery. These compounds exhibit a wide range of pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial effects. The amine functional group at the 4-position of the pyrazolo[3,4-c]pyridine core serves as a critical pharmacophore, facilitating interactions with biological targets such as kinases and transcription factors. The dihydrochloride salt form not only improves the compound's handling but also ensures consistent bioavailability in preclinical and clinical settings.

In the context of modern drug development, 1H-pyrazolo[3,4-c]pyridin-4-amine dihydrochloride has been explored for its potential in modulating key signaling pathways involved in diseases such as cancer and neurodegeneration. Preliminary in vitro studies have demonstrated its ability to inhibit the activity of specific enzymes implicated in tumor growth and progression. The compound's ability to cross the blood-brain barrier further enhances its therapeutic relevance for central nervous system disorders. Researchers have leveraged computational modeling and high-throughput screening to optimize its binding affinity and selectivity.

The synthesis of 1H-pyrazolo[3,4-c]pyridin-4-amine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired heterocyclic framework efficiently. The introduction of the amine group followed by salt formation with hydrochloric acid is a critical step that influences the compound's overall pharmacokinetic profile.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for developing next-generation therapeutics. By modifying various substituents on the pyrazolo[3,4-c]pyridine core, chemists can fine-tune its biological activity and pharmacological properties. For instance, introducing halogen atoms or nitrogen-containing groups can enhance binding interactions with target proteins. Additionally, the dihydrochloride salt form provides a stable intermediate for further derivatization without compromising structural integrity.

The pharmacological evaluation of 1H-pyrazolo[3,4-c]pyridin-4-amine dihydrochloride has revealed promising results in preclinical models. Animal studies have shown that this compound exhibits dose-dependent effects on disease endpoints without significant off-target toxicity. These findings support its progression into clinical trials for conditions where modulating kinase activity is therapeutically relevant. The compound's favorable pharmacokinetic profile, including moderate oral bioavailability and rapid absorption, makes it an attractive candidate for patient administration.

The role of computational chemistry in optimizing 1H-pyrazolo[3,4-c]pyridin-4-amine dihydrochloride cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding how this compound interacts with biological targets at an atomic level. These insights have guided medicinal chemists in designing analogs with improved potency and reduced side effects. Furthermore, virtual screening techniques have accelerated the identification of new derivatives with enhanced pharmacological profiles.

Future directions for research on 1H-pyrazolo[3,4-c]pyridin-4-amine dihydrochloride include exploring its mechanism of action in greater detail and evaluating its efficacy in larger-scale clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into viable therapeutic options for patients worldwide. The compound's unique structural features make it a valuable asset in the ongoing quest to develop innovative treatments for complex diseases.

In conclusion,1H-pyrazolo[3,4-c]pyridin-4-amine dihydrochloride (CAS No. 2763749-82-0) exemplifies the intersection of synthetic chemistry and drug discovery excellence. Its promising biological activities coupled with favorable physicochemical properties position it as a key candidate for further development in human medicine. As research continues to uncover new applications for this compound,1H-pyrazolo[3,4-c]pyridin-4-amine dihydrochloride is poised to make significant contributions to therapeutic innovation.